4-(1,2-benzothiazol-3-yloxy)-N,N-dimethyloxolan-3-amine

• IUPAC Name: 4-(1,2-benzothiazol-3-yloxy)-N,N-dimethyloxolan-3-amine
• InChI: InChI=1S/C13H16N2O2S/c1-15(2)10-7-16-8-11(10)17-13-9-5-3-4-6-12(9)18-14-13/h3-6,10-11H,7-8H2,1-2H3
• InChI Key: MTCGUKICVXOQCE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1COCC1OC2=NSC3=CC=CC=C32
• Molecular Formula: C13H16N2O2S
• Molecular Weight: 264.35 g/mol

Description

Molecular Structure Analysis

Benzothiazoles, which are part of the compound, are organic heterobicyclic compounds. Specific molecular structure analysis for “4-(1,2-benzothiazol-3-yloxy)-N,N-dimethyloxolan-3-amine” is not available in the sources I found.

Scientific Research Applications

Corrosion Inhibition

Research has demonstrated the efficacy of benzothiazole derivatives in inhibiting corrosion of metals. Specifically, certain derivatives have shown remarkable inhibition efficiency for mild steel in acidic solutions, suggesting potential applications in corrosion prevention technologies. The adsorption of these compounds on metal surfaces is highly efficient, highlighting their potential as corrosion inhibitors in industrial settings (Salarvand et al., 2017).

Molecular Dynamics and Quantum Chemical Studies

Theoretical studies, including quantum chemical calculations and molecular dynamics simulations, have been conducted on benzothiazole derivatives to understand their interaction with metal surfaces and their corrosion inhibition mechanisms. These studies provide a deeper insight into the molecular-level interactions, aiding in the design of more effective corrosion inhibitors (Salarvand et al., 2017).

Antifungal Applications

Benzothiazole derivatives have been synthesized and tested for their antifungal efficacy. Some derivatives have shown significant activity against fungal strains such as Aspergillus terreus and Aspergillus niger. This suggests their potential use as antifungal agents in agricultural and pharmaceutical applications (Jafar et al., 2017).

Antimicrobial and Antitumor Activities

Several benzothiazole derivatives have been synthesized and evaluated for their biological activities, including antimicrobial and antitumor properties. Some compounds have demonstrated promising activities, indicating their potential for development into novel therapeutic agents. These studies contribute to the ongoing search for new and effective treatments for various cancers and microbial infections (Amnerkar et al., 2015).

Material Science Applications

Benzothiazole derivatives have also found applications in material science, such as in the development of security inks. Their fluorescence and morphological properties make them suitable for use in anti-counterfeiting measures. This application demonstrates the versatility of benzothiazole derivatives beyond biological contexts (Xiao-lin Lu & M. Xia, 2016).